Cas no 868981-44-6 (N'-(furan-2-yl)methyl-N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide)

• Product Name: N'-(furan-2-yl)methyl-N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide
• CAS No: 868981-44-6
• MF: C₁₈H₂₁N₃O₇S
• MW: 423.44024348259
• CID: 5874121
• PubChem ID: 16194612
• Update Time: 2025-07-24

N'-(furan-2-yl)methyl-N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-(2-furanylmethyl)-N2-[[3-[(4-methoxyphenyl)sulfonyl]-2-oxazolidinyl]methyl]-
• CHEMBL1490739
• N'-(furan-2-ylmethyl)-N-[[3-(4-methoxyphenyl)sulfonyl-1,3-oxazolidin-2-yl]methyl]oxamide
• F1843-0055
• N1-(furan-2-ylmethyl)-N2-((3-((4-methoxyphenyl)sulfonyl)oxazolidin-2-yl)methyl)oxalamide
• N'-[(furan-2-yl)methyl]-N-{[3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}ethanediamide
• MLS000419624
• AKOS024613925
• SR-01000016637-1
• SR-01000016637
• HMS2761O11
• SMR000320480
• 868981-44-6
• N'-(furan-2-yl)methyl-N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide

• Inchi： 1S/C18H21N3O7S/c1-26-13-4-6-15(7-5-13)29(24,25)21-8-10-28-16(21)12-20-18(23)17(22)19-11-14-3-2-9-27-14/h2-7,9,16H,8,10-12H2,1H3,(H,19,22)(H,20,23)
• InChI Key： UOEUNFSOAOBTHF-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CO1)(=O)C(NCC1N(S(C2=CC=C(OC)C=C2)(=O)=O)CCO1)=O

Computed Properties

• Exact Mass: 423.11002119g/mol
• Monoisotopic Mass: 423.11002119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 136Ų

Experimental Properties

• Density: 1.374±0.06 g/cm3(Predicted)
• pka: 11.93±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(furan-2-yl)methyl-N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide

Research Briefing on N'-(furan-2-yl)methyl-N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide (CAS: 868981-44-6)

The compound N'-(furan-2-yl)methyl-N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide (CAS: 868981-44-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the compound's unique structural features, which include a furan ring, a methoxybenzenesulfonyl group, and an oxazolidinone moiety. These structural elements contribute to its ability to interact with specific biological targets, making it a promising candidate for drug development. Researchers have employed advanced synthetic techniques to optimize the yield and purity of this compound, ensuring its suitability for further pharmacological evaluation.

In vitro and in vivo studies have demonstrated that N'-(furan-2-yl)methyl-N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways. For instance, it has been shown to selectively inhibit cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. This selective inhibition suggests that the compound could be developed as a safer alternative to non-steroidal anti-inflammatory drugs (NSAIDs), which are known for their gastrointestinal side effects.

Further investigations have explored the compound's potential in oncology. Preliminary data indicate that it may interfere with signaling pathways critical for cancer cell proliferation and survival. Specifically, it has been observed to modulate the activity of protein kinases involved in cell cycle regulation. These findings underscore the compound's versatility and its potential as a multi-target therapeutic agent.

Despite these promising results, challenges remain in the development of N'-(furan-2-yl)methyl-N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Researchers are currently exploring various formulation strategies to enhance the compound's pharmacokinetic properties.

In conclusion, N'-(furan-2-yl)methyl-N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}ethanediamide represents a promising lead compound in the search for novel therapeutics. Its unique structural features and broad biological activity make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacological profile and elucidating its mechanism of action in greater detail.